Cas no 96573-37-4 (Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-)

• Product Name: Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-
• CAS No: 96573-37-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 751385
• PubChem ID: 11622690
• Update Time: 2025-04-19

Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-
• 2,4,6-trihydroxy-3-methyl-5-propanoylbenzaldehyde
• CHEMBL224944
• 2,4,6-trihydroxy-3-methyl-5-propanoyl-benzaldehyde
• 96573-37-4
• DTXSID00469597
• 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)benzaldehyde

• Inchi： 1S/C11H12O5/c1-3-7(13)8-10(15)5(2)9(14)6(4-12)11(8)16/h4,14-16H,3H2,1-2H3
• InChI Key： MMQZHVUMLYIZRL-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(C=O)=C(C=1C(CC)=O)O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8Ų